BENGHE Advanced & Integrative Applications

Check Availability & Pricing

Application of N-Boc-N-bis(PEG4-NHS ester) in
Hydrogel Crosslinking

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-N-bis(PEG4-NHS ester)

Cat. No.: B8106121

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydrogels are three-dimensional, hydrophilic polymer networks capable of absorbing large
amounts of water or biological fluids. Their tunable physical properties and high water content
make them excellent candidates for a variety of biomedical applications, including drug
delivery, tissue engineering, and wound healing. The formation of a stable hydrogel network
relies on the crosslinking of polymer chains.

N-Boc-N-bis(PEG4-NHS ester) is a branched, polyethylene glycol (PEG)-based crosslinking
agent.[1][2] It features two N-hydroxysuccinimide (NHS) ester functional groups that react
efficiently with primary amines on polymer backbones to form stable amide bonds.[3][4][5] This
reaction is highly selective and proceeds readily at physiological pH. The PEG4 spacers
enhance the hydrophilicity and biocompatibility of the resulting hydrogel network.[4] A key
feature of this crosslinker is the tert-butyloxycarbonyl (Boc) protecting group on a central
nitrogen atom. This Boc group can be removed under acidic conditions, revealing a primary
amine that can be used for subsequent functionalization of the hydrogel matrix.[1]

This document provides detailed protocols for the synthesis and characterization of hydrogels
using N-Boc-N-bis(PEG4-NHS ester) as a crosslinker with amine-containing polymers such as
chitosan and gelatin.
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Chemical Structure and Properties

Property Value Reference
Chemical Name N-Boc-N-bis(PEG4-NHS ester)  [1]

CAS Number 2093153-08-1 [11[2]
Molecular Formula C35H57N3018 [1][2]
Molecular Weight 807.9 g/mol [1][2]

Purity >95% [1]

Storage -20°C, desiccated [1114]
Solubility DMSO, DMF, DCM, Water BroadPharm

Principle of Crosslinking

The crosslinking mechanism involves the reaction of the NHS esters on the N-Boc-N-
bis(PEG4-NHS ester) molecule with primary amine groups (-NH2) present on the polymer
chains. This nucleophilic acyl substitution reaction forms a stable, covalent amide bond and
releases NHS as a byproduct. The reaction is typically carried out in an amine-free buffer at a
pH of 7-9.[4]
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Reactants

Amine-containing Polymer

Products

(e.g., Chitosan, Gelatin) )
-NH-= Reaction .
vV Forms Crosslinked Hydrogel Network
pH 7-9 (Stable Amide Bond)
Amine-freew
N-Boc-N-bis(PEG4-NHS ester) o —
-CO-NHS [ Releases

N-hydroxysuccinimide (NHS)

in 0.1 M Acetic Acid

[1. Prepare 1% (w/v) Chitosan solutiorg

[2 Adjust pH to ~6.5 with NaOHj [3 Prepare Crosslinker Stock Solutiorﬂ

(Chitosan remains soluble)

(100 mg/mL in anhydrous DMSO)

e.g., 10:1 molar ratio of amines to NHS esters

[ 4., Add Crosslinker to Chitosan solution
( )

G. Mix vigorously and cast into molds)

(30-60 minutes)

[6. Gelation at Room Temperaturej

[7.

Immerse in PBS (pH 7.4) to neutraliz

e
and remove unreacted components j
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Crosslinked Hydrogel
with Boc-protected amine

Incubate in TFA solution
(e.g., 50% TFA in DCM)
Room Temp, 1-2 hours

Wash extensively with buffer
(e.g., PBS) to remove acid

Functionalized Hydrogel
with free amine (-NH2)

Couple amine-reactive molecules
(e.g., NHS-ester dyes, peptides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of N-Boc-N-bis(PEG4-NHS ester) in
Hydrogel Crosslinking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106121#application-of-n-boc-n-bis-peg4-nhs-ester-
in-hydrogel-crosslinking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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